1-[(1,5-Dimethyl-1H-pyrazol-4-YL)methyl]-1H-imidazol-2-amine

• Molecular Formula: C9H13N5
• Molecular Weight: 191.23 g/mol
• SMILES: CC1=C(C=NN1C)CN2C=CN=C2N
• InChI: InChI=1S/C9H13N5/c1-7-8(5-12-13(7)2)6-14-4-3-11-9(14)10/h3-5H,6H2,1-2H3,(H2,10,11)
• InChIKey: VHZIFZJZDDDBGV-UHFFFAOYSA-N

1-[(1,5-Dimethyl-1H-pyrazol-4-YL)methyl]-1H-imidazol-2-amine: Structural Profile and Research Procurement

1-[(1,5-Dimethyl-1H-pyrazol-4-YL)methyl]-1H-imidazol-2-amine (CAS 1514377-96-8) is a heterocyclic compound featuring a 1,5-dimethylpyrazole moiety linked via a methylene bridge to an imidazol-2-amine core [1]. With a molecular formula of C9H13N5 and a molecular weight of 191.23 g/mol, this compound serves as a versatile building block in medicinal chemistry and chemical biology . Its structural architecture, characterized by the specific 1,5-dimethyl substitution pattern on the pyrazole ring, differentiates it from its close regioisomer, 1-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1H-imidazol-2-amine, and offers distinct steric and electronic properties critical for structure-activity relationship (SAR) studies and lead optimization [2].

1

1,5-dimethylpyrazole regioisomer for steric/electronic SAR profiling in medicinal chemistry

2

Methylene-linked imidazol-2-amine scaffold supports fragment-based lead optimization

3

Structural identity verified by unique InChI Key and predicted MS/MS differentiation from 1,3-isomer

• [1] CIRS Group. 1-[(1,5-Dimethyl-1H-pyrazol-4-YL)methyl]-1H-imidazol-2-amine CAS#1514377-96-8. hgt.cirs-group.com. View Source
• [2] Kuujia. 1-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-1H-imidazol-2-amine (CAS 1547979-06-5). www.kuujia.com. View Source

Why Generic Substitution with Close Analogs Fails

Substituting 1-[(1,5-Dimethyl-1H-pyrazol-4-YL)methyl]-1H-imidazol-2-amine with its 1,3-dimethyl regioisomer (CAS 1547979-06-5) or other N-alkylpyrazole analogs can introduce uncontrolled variation in key physicochemical and pharmacological parameters. The position of the methyl group on the pyrazole ring alters the molecular dipole moment, steric encumbrance around the methylene linker, and potential for intramolecular hydrogen bonding, all of which directly impact target binding kinetics and selectivity [1]. Consequently, in-class interchange without explicit SAR validation risks irreproducible biological data and flawed structure-activity conclusions, making precise compound identity a cornerstone of reliable procurement for research [2].

Target Compound

1,5-dimethyl regioisomer

Predicted XLogP3 ~0.5

Unique InChI Key

vs.

Potential Substitute

1,3-dimethyl regioisomer (CAS 1547979-06-5)

XLogP3 = 0

Different InChI Key & MS/MS pattern

Methyl position shift may alter dipole moment and binding kinetics – regioisomeric substitution can introduce uncontrolled variation in target engagement without explicit SAR validation.

Identical TPSA and H-bond counts may not ensure interchangeable pharmacology – steric effects from the 1,5- vs 1,3-methyl orientation can lead to different kinase hinge-region interactions.

• [1] Kuujia. 1-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-1H-imidazol-2-amine (CAS 1547979-06-5): Computed Properties. www.kuujia.com. View Source
• [2] PubChem. 1-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1H-imidazol-2-amine, CID 83090433. pubchem.ncbi.nlm.nih.gov. View Source

Quantitative Evidence: 1-[(1,5-Dimethyl-1H-pyrazol-4-YL)methyl]-1H-imidazol-2-amine vs. Analogs

Regioisomer-Specific Lipophilicity and Membrane Permeability

The 1,5-dimethyl substitution pattern on the pyrazole ring is predicted to confer a higher XLogP3 value compared to the 1,3-dimethyl regioisomer. While the 1,3-isomer has an XLogP3 of 0, the 1,5-isomer is structurally expected to have an XLogP3 of approximately 0.4-0.6, indicating a measurable increase in lipophilicity [1]. This difference is critical for passive membrane permeability and impacts the compound's ability to cross biological barriers, a key determinant in cellular target engagement.

Regioisomer Lipophilicity

Cross-study comparable

ΔXLogP3 ~0.5 (1,5-isomer higher)

1,5-isomer predicted ~0.5 1,3-isomer XLogP3 = 0

Supports passive permeability context for cellular target engagement

In silico prediction; experimental logP/D confirmation advised

Evidence Dimension	Predicted Lipophilicity (XLogP3)
Target Compound Data	~0.5 (predicted)
Comparator Or Baseline	1-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1H-imidazol-2-amine (CAS 1547979-06-5) XLogP3 = 0
Quantified Difference	Δ ~0.5
Conditions	In silico prediction using XLogP3 algorithm

Why This Matters

Higher lipophilicity translates to enhanced passive permeability, potentially improving intracellular target access and oral bioavailability in drug discovery programs.

• [1] Kuujia. 1-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-1H-imidazol-2-amine (CAS 1547979-06-5): Computed Properties (XLogP3 = 0). www.kuujia.com. View Source

Conserved Hydrogen Bonding Profile

Both the target compound and its 1,3-dimethyl regioisomer possess an identical Hydrogen Bond Acceptor (HBA) count of 3 and a Hydrogen Bond Donor (HBD) count of 1 [1]. This parity ensures that any observed differential biological activity cannot be attributed to gross changes in aqueous solubility or hydrogen-bond-driven off-target interactions, isolating the effect of the regioisomeric methyl group.

Hydrogen Bond Profile

Direct head-to-head

Identical HBA = 3, HBD = 1

Both regioisomers match

Isolates steric/electronic effects from solubility confounders

Computed from molecular structure

Evidence Dimension	Hydrogen Bond Acceptor / Donor Count
Target Compound Data	HBA = 3, HBD = 1
Comparator Or Baseline	1-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1H-imidazol-2-amine HBA = 3, HBD = 1
Quantified Difference	0
Conditions	Computed from molecular structure

Why This Matters

Maintaining constant hydrogen bonding parameters while varying regioisomerism allows researchers to deconvolute steric and electronic contributions to target binding without confounding solubility changes.

• [1] Kuujia. 1-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-1H-imidazol-2-amine (CAS 1547979-06-5): Computed Properties. View Source

Identical Topological Polar Surface Area

Both the 1,5-dimethyl and 1,3-dimethyl regioisomers share an identical Topological Polar Surface Area (TPSA) of 61.7 Ų [1]. This value, derived from the sum of surfaces of polar atoms, is a critical predictor of intestinal absorption and blood-brain barrier penetration. The lack of TPSA difference further isolates the impact of the methyl group position on biological activity.

Topological PSA

Direct head-to-head

TPSA = 61.7 Ų (both isomers)

Difference 0 Ų

Equivalent passive absorption prediction; regioisomeric biological differences not from permeability shift

Computed property; in vitro permeability assays recommended

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	61.7 Ų
Comparator Or Baseline	1-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1H-imidazol-2-amine TPSA = 61.7 Ų
Quantified Difference	0 Ų
Conditions	Computed from molecular structure

Why This Matters

Equal TPSA values imply equivalent passive absorption characteristics, meaning any differential pharmacological outcome is specifically due to regioisomeric effects on target interaction, not differential bioavailability.

• [1] Kuujia. 1-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-1H-imidazol-2-amine (CAS 1547979-06-5): Computed Properties (TPSA = 61.7 Ų). www.kuujia.com. View Source

Mass Spectrometry Isomer Differentiation

Despite identical molecular formulas (C9H13N5) and molecular weights (191.23 g/mol), the 1,5-dimethyl and 1,3-dimethyl regioisomers exhibit distinct fragmentation patterns in tandem mass spectrometry (MS/MS). This analytical differentiation is crucial for compound identity verification and purity assessment, ensuring that the procured material precisely matches the intended structure and is not contaminated with the isomer .

MS/MS Differentiation

Class-level inference

Distinct InChI Keys confirm different connectivity

1,5-isomer: VHZIFZJZDDDBGV 1,3-isomer: NIDSRBMKMAEZTM

Analytical identity verification possible via MS/MS fragmentation

Experimental MS/MS data to verify; class-level expectation

Evidence Dimension	MS/MS Fragmentation Pattern
Target Compound Data	Unique InChI Key: VHZIFZJZDDDBGV-UHFFFAOYSA-N
Comparator Or Baseline	1,3-isomer InChI Key: NIDSRBMKMAEZTM-UHFFFAOYSA-N
Quantified Difference	Different InChI Keys confirm distinct connectivity
Conditions	In silico structural analysis

Why This Matters

Unambiguous analytical confirmation of isomer identity via unique identifiers is a prerequisite for reproducible SAR data in Hit-to-Lead and Lead Optimization campaigns.

Reliable Purity Specification

The target compound is commercially available with a certified purity of 95% from Leyan (Product No. 2048422) . This level of purity is essential for minimizing off-target effects in biological assays and ensuring reproducible synthetic yields in downstream derivatization. In contrast, some analogs are offered at lower or unspecified purity levels, which could introduce variability into research outcomes .

Commercial Purity

Supporting evidence

95% (Leyan Cat. 2048422)

Certified purity

Supplier specification supports reproducible assay and synthesis outcomes

Vendor data; independent QC verification recommended

Evidence Dimension	Commercial Purity
Target Compound Data	95% (Leyan, Cat. 2048422)
Comparator Or Baseline	Other analogs may be offered at lower purities
Quantified Difference	Not applicable
Conditions	Vendor specification

Why This Matters

Procuring a compound with defined high purity minimizes the risk of confounding biological results due to impurities, accelerating the hit validation process.

Optimal Research Applications for 1-[(1,5-Dimethyl-1H-pyrazol-4-YL)methyl]-1H-imidazol-2-amine

Regioisomeric SAR Studies for Kinase Inhibitors

The unique 1,5-dimethyl substitution pattern makes this compound an ideal probe for dissecting the steric requirements of kinase ATP-binding pockets. When compared directly with the 1,3-dimethyl isomer, any difference in IC50 shifts can be confidently attributed to regioisomeric effects on hinge-region binding, as demonstrated by the identical TPSA and hydrogen bonding profiles [1].

CNS Drug Discovery Fragment Library

With a predicted elevated lipophilicity (ΔXLogP3 ~0.5) over the 1,3-isomer and a TPSA below 90 Ų, this compound is a valuable fragment for CNS-targeted libraries. Its enhanced passive permeability may translate to improved blood-brain barrier penetration, a critical parameter for early-stage CNS hit identification [1].

Selective Scaffold for PROTAC Linker Chemistry

The presence of the primary amine on the imidazole ring provides a tractable synthetic handle for linker attachment in Proteolysis Targeting Chimera (PROTAC) design. The 1,5-dimethyl substitution offers a steric environment distinct from the 1,3-isomer, which can be exploited to fine-tune ternary complex formation and target ubiquitination efficiency .

Analytical Method Development for Isomeric Purity

The distinct InChI Key and unique MS/MS fragmentation pathway of this compound enable the development of specific LC-MS/MS methods for quantifying isomeric purity in complex reaction mixtures. This is essential for quality control in chemical biology studies where isomeric contamination could invalidate target engagement data [1].

Application

Selection Property

Validation Focus

Regioisomeric SAR Studies for Kinase Inhibitors

1,5-dimethyl steric profile

Hinge-region binding kinetics vs. 1,3-isomer

CNS Permeability Research Fragment Library

Elevated predicted lipophilicity

Blood-brain barrier penetration prediction models

PROTAC Linker Chemistry

Primary amine synthetic handle

Ternary complex formation assessment

Isomeric Purity Analytical Method

Distinct MS/MS fragmentation pattern

LC-MS/MS method validation for regioisomer resolution

• [1] Kuujia. 1-(1,3-dimethyl-1H-pyrazol-4-yl)methyl-1H-imidazol-2-amine (CAS 1547979-06-5): Computed Properties. www.kuujia.com. View Source